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Compound of Interest

Compound Name: Dilauryl thiodipropionate

Cat. No.: B7771185 Get Quote

Application Notes and Protocols:
Topic: Experimental Setup for Studying the Kinetics of DLTDP Hydroperoxide Decomposition

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dilauryl thiodipropionate (DLTDP) is a thioester-based secondary antioxidant widely utilized

to enhance the long-term thermal stability of polymeric materials, plastics, and lubricants.[1] Its

primary antioxidant function involves the decomposition of hydroperoxides (ROOH), which are

unstable intermediates formed during oxidative degradation. By converting hydroperoxides into

stable, non-radical products, DLTDP prevents the chain-propagation steps of autoxidation,

thereby protecting the material from degradation.[1] Understanding the kinetics of this

decomposition reaction is crucial for predicting the service life of stabilized materials and for

developing more effective antioxidant formulations.

These application notes provide detailed protocols for investigating the kinetics of

hydroperoxide decomposition by DLTDP, focusing on common and reliable analytical

techniques. The methodologies described herein are designed to determine key kinetic

parameters such as reaction rates, reaction order, and activation energy.
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DLTDP, a thioether, is believed to decompose hydroperoxides by reducing them to the

corresponding alcohols. In this process, the sulfur atom in the DLTDP molecule is oxidized,

likely forming a sulfoxide as the initial product. This reaction is stoichiometric and non-radical in

nature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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